3-{[(1-Cyano-1-cyclopropylethyl)carbamoyl]methoxy}naphthalene-2-carboxylic acid

• IUPAC Name: 3-[2-[(1-cyano-1-cyclopropylethyl)amino]-2-oxoethoxy]naphthalene-2-carboxylic acid
• InChI: InChI=1S/C19H18N2O4/c1-19(11-20,14-6-7-14)21-17(22)10-25-16-9-13-5-3-2-4-12(13)8-15(16)18(23)24/h2-5,8-9,14H,6-7,10H2,1H3,(H,21,22)(H,23,24)
• InChI Key: ZCTUEPHIUJPWKO-UHFFFAOYSA-N
• Canonical SMILES: CC(C#N)(C1CC1)NC(=O)COC2=CC3=CC=CC=C3C=C2C(=O)O
• Molecular Formula: C19H18N2O4
• Molecular Weight: 338.4 g/mol

Description

The compound “3-{[(1-Cyano-1-cyclopropylethyl)carbamoyl]methoxy}naphthalene-2-carboxylic acid” is a complex organic molecule. It contains a naphthalene ring, which is a polycyclic aromatic hydrocarbon consisting of two fused benzene rings. The molecule also features a carboxylic acid group (-COOH), a carbamoyl group (-CONH2), a methoxy group (-OCH3), and a cyano group (-CN). The presence of these functional groups suggests that this compound could participate in a variety of chemical reactions.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact synthesis pathway would depend on the starting materials and the specific conditions under which the reactions are carried out.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the naphthalene ring suggests that the compound may exhibit aromaticity, which could affect its chemical behavior.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For example, the carboxylic acid group could participate in acid-base reactions, the carbamoyl group could be involved in nucleophilic substitution reactions, and the cyano group could undergo addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by its molecular structure and the nature of its functional groups.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied as a potential drug, its mechanism of action would involve interacting with specific biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and the conditions under which it’s handled and stored.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include exploring new synthesis methods, investigating its behavior under different conditions, and testing its efficacy in various applications.